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Compound of Interest

Compound Name: 3-Butenal, 2-oxo-

Cat. No.: B3048451 Get Quote

Disclaimer: Direct experimental data on vinyl glyoxal is scarce in publicly available literature.

The following guide is based on the known properties of structurally related compounds,

namely glyoxal, methylglyoxal, and acrolein (an α,β-unsaturated aldehyde). The information

provided should be considered as an educated inference and a starting point for experimental

investigation.

Introduction to Vinyl Glyoxal
Vinyl glyoxal (systematic name: but-1-ene-3,4-dione) is a dicarbonyl compound containing both

a vinyl group and a glyoxal moiety. This unique combination of functional groups suggests a

high degree of reactivity and specific solubility characteristics. As an α,β-unsaturated dicarbonyl

compound, it is expected to be a potent electrophile, susceptible to nucleophilic attack at both

the carbonyl carbons and the β-carbon of the vinyl group. Its properties are of interest to

researchers in atmospheric chemistry, toxicology, and synthetic organic chemistry.

Physicochemical Properties
The physicochemical properties of vinyl glyoxal can be inferred from its constituent functional

groups. The presence of two polar carbonyl groups suggests significant water solubility, while

the nonpolar vinyl group may confer some solubility in organic solvents.

Table 1: Inferred Physicochemical Properties of Vinyl Glyoxal and Related Compounds
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Property
Vinyl Glyoxal
(Inferred)

Glyoxal Methylglyoxal Acrolein

Molecular

Formula
C4H4O2 C2H2O2 C3H4O2 C3H4O

Molecular Weight 84.07 g/mol 58.04 g/mol 72.06 g/mol 56.06 g/mol

Appearance
Likely a colorless

to yellow liquid

Yellow liquid,

green vapor[1]

Clear yellow,

slightly viscous

liquid[2][3]

Colorless to

yellow liquid[4][5]

Boiling Point

Estimated to be

higher than

acrolein due to

increased

molecular weight

and polarity

51 °C[1] 72 °C[6] 53 °C[7]

Melting Point

N/A (likely

unstable at low

temperatures)

15 °C[1] -16 °C[6] -88 °C[7]

Water Solubility
Expected to be

high
Soluble[1]

>10 g/100 mL at

17°C[2][3]
208 g/kg at 20°C

LogP
Estimated to be

< 0
-1.14 (estimated) -1.28 (estimated) -0.01[4]

Solubility Profile
Based on the principle of "like dissolves like," the polarity of vinyl glyoxal will govern its

solubility.[8][9]

Aqueous Solubility
The two carbonyl groups in vinyl glyoxal are expected to form hydrogen bonds with water

molecules, leading to high aqueous solubility.[6] Like glyoxal and methylglyoxal, it is anticipated

to exist in equilibrium with its hydrated forms (mono- and dihydrate) in aqueous solutions.[1][2]

[10]
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Organic Solvent Solubility
Vinyl glyoxal is expected to be soluble in polar organic solvents such as ethanol, methanol, and

acetonitrile.[6][11] Its solubility in nonpolar solvents like hexane is likely to be limited.

Table 2: Inferred Solubility of Vinyl Glyoxal

Solvent Predicted Solubility Rationale

Water High
Formation of hydrogen bonds

and hydrates.[1][6]

Ethanol High
Polar protic solvent, capable of

hydrogen bonding.

Methanol High
Polar protic solvent, capable of

hydrogen bonding.

Acetonitrile Moderate to High Polar aprotic solvent.

Acetone Moderate to High Polar aprotic solvent.

Dichloromethane Moderate Moderately polar solvent.

Hexane Low Nonpolar solvent.

Stability Profile
Vinyl glyoxal is predicted to be a highly reactive and unstable molecule. Its stability will be

influenced by factors such as pH, temperature, light, and the presence of other chemical

species.

pH-Dependent Stability
The stability of vinyl glyoxal is expected to be highly dependent on pH. In aqueous solutions,

aldehydes can undergo various reactions that are catalyzed by acids or bases.[2]

Acidic Conditions (pH < 4): Reasonably stable, though hydration of the carbonyl groups will

occur.
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Neutral to Mildly Acidic Conditions (pH 4-7): Susceptible to hydration and potentially

polymerization.

Alkaline Conditions (pH > 7): Highly unstable. Expected to undergo rapid polymerization,

aldol-type condensation reactions, and potentially Cannizzaro-type reactions.[12]

Thermal and Photochemical Stability
Exposure to heat and light is expected to promote the polymerization of vinyl glyoxal, similar to

acrolein.[5] The vinyl group makes it susceptible to free-radical polymerization. For

stabilization, inhibitors such as hydroquinone are often used for related compounds like

acrolein.[13][14]

Reactivity and Degradation Pathways
Vinyl glyoxal, as an α,β-unsaturated dicarbonyl compound, has multiple reactive sites.

Hydration and Oligomerization: In aqueous solutions, the carbonyl groups will likely hydrate

to form gem-diols, which can then oligomerize.[1]

Michael Addition: The β-carbon of the vinyl group is electrophilic and susceptible to

conjugate addition (Michael addition) by nucleophiles such as thiols (e.g., glutathione in a

biological context).

Aldol Condensation: In the presence of a base, the α-protons may be abstracted, leading to

the formation of an enolate that can participate in aldol-type condensation reactions.[12]

Diels-Alder Reactions: The conjugated system can act as a dienophile in Diels-Alder

reactions.[7]

Experimental Protocols
The following are detailed methodologies for key experiments to determine the solubility and

stability of vinyl glyoxal.

Determination of Aqueous Solubility (Shake-Flask
Method)
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Objective: To quantitatively determine the solubility of vinyl glyoxal in water.

Materials:

Vinyl glyoxal

Deionized water

20 mL screw-cap vials

Orbital shaker with temperature control

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Syringes and 0.22 µm syringe filters

Procedure:

Add an excess amount of vinyl glyoxal to a series of vials containing a known volume of

deionized water.

Tightly cap the vials and place them on an orbital shaker set to a constant temperature (e.g.,

25 °C).

Equilibrate the samples for 24 hours to ensure saturation.

After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow for phase

separation.

Carefully withdraw an aliquot of the aqueous supernatant using a syringe and immediately

filter it through a 0.22 µm syringe filter into a clean vial.

Dilute the filtered solution with a known volume of deionized water.

Analyze the diluted solution by HPLC-UV to determine the concentration of vinyl glyoxal. A

pre-column derivatization with 2,4-dinitrophenylhydrazine (DNPH) may be necessary for
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sensitive detection.[15]

Calculate the original concentration in the saturated solution to determine the aqueous

solubility.

Assessment of pH-Dependent Stability
Objective: To evaluate the stability of vinyl glyoxal at different pH values over time.

Materials:

Vinyl glyoxal stock solution

Buffer solutions (pH 4, 7, and 9)

Constant temperature incubator or water bath

HPLC-UV system

Autosampler vials

Procedure:

Prepare a dilute solution of vinyl glyoxal in each of the buffer solutions (pH 4, 7, and 9).

Dispense aliquots of each solution into separate autosampler vials.

Place the vials in a constant temperature incubator (e.g., 25 °C).

At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove a vial from each pH series and

immediately analyze its contents by HPLC-UV to quantify the remaining vinyl glyoxal.

Plot the concentration of vinyl glyoxal as a function of time for each pH.

Determine the degradation rate constant and half-life at each pH by fitting the data to an

appropriate kinetic model (e.g., first-order decay).

Visualizations
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Signaling Pathways and Reactivity
Caption: Inferred reactivity pathways of vinyl glyoxal.

Experimental Workflow for Solubility Determination
Caption: Workflow for aqueous solubility determination.

Experimental Workflow for Stability Assessment
Caption: Workflow for pH-dependent stability assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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